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Compound of Interest

Compound Name: 4,4-Dimethyl-2-pentenoic acid

CAS No.: 16666-45-8

Cat. No.: B3420008

Get Quote

Executive Summary & Chemical Identity
Effective disposal of 4,4-Dimethyl-2-pentenoic acid requires strict adherence to corrosive

waste protocols.[1] As a carboxylic acid with a bulky tert-butyl group, it exhibits specific physical

properties that dictate handling. Unlike simple mineral acids, its organic framework requires

incineration rather than simple neutralization/drain disposal.
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Property Specification Operational Implication

Chemical Name
(E)-4,4-Dimethyl-2-pentenoic

acid

Primary identifier for waste

tags.[1]

CAS Number 6945-35-3
Use for inventory tracking and

waste profiling.[1]

Structure -unsaturated acid; potential for

slow polymerization.[1]

Physical State Liquid or Low-Melting Solid
MP is near ambient temp; may

solidify in cool storage.[1]

Flash Point ~117°C (Closed Cup)
Not D001 Ignitable, but

combustible.[1]

Corrosivity High (pH < 2 in solution)
D002 Hazardous Waste

(RCRA).[1]

Hazard Profiling & Safety Directives
Before initiating any disposal workflow, you must acknowledge the dual-nature hazard of this

compound: Corrosivity (immediate threat) and Organic Combustibility (process threat).[1]

Corrosive Action: As a concentrated organic acid, it causes irreversible skin burns and eye

damage (Category 1B).[1] Fumes can be irritating to the respiratory tract.[1]

Reactivity: Incompatible with strong oxidizing agents (e.g., nitric acid, peroxides) and strong

bases.[1] Mixing with bases releases heat (exothermic neutralization) which can vaporize the

chemical, creating an inhalation hazard.[1]

Mandatory PPE for Disposal:

Eyes: Chemical splash goggles + Face shield (if pouring > 100 mL).[1]

Hands: Nitrile gloves (double-gloved) or Butyl rubber for prolonged contact.[1]

Body: Chemical-resistant lab coat and closed-toe shoes.[1]
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Pre-Disposal Handling & Segregation
Proper segregation is the single most critical step to prevent laboratory accidents.[1] 4,4-
Dimethyl-2-pentenoic acid must be isolated from incompatible waste streams.

Waste Segregation Logic
The following diagram illustrates the decision logic for segregating this specific acid from other

lab wastes.

Waste: 4,4-Dimethyl-2-pentenoic Acid

Is the waste mixed with solvents?

Are the solvents Halogenated?

Yes

Is it mixed with Bases or Oxidizers?

No (Pure Acid)

Stream A: Organic Acid Waste
(Non-Halogenated)

No (e.g., Methanol, Acetone)

Stream B: Halogenated Solvent Waste
(Acidic)

Yes (e.g., DCM, Chloroform) No

STOP: Do Not Mix.
Risk of Explosion/Heat.

Yes

Click to download full resolution via product page

Figure 1: Decision tree for segregating 4,4-Dimethyl-2-pentenoic acid waste streams.

Disposal Protocols
Protocol A: Small Scale (Vials & Trace Residues)
Applicable for: R&D samples, empty reagent bottles, and contaminated pipette tips.[1]
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Empty Containers: If the container is "RCRA Empty" (<3% by weight remains), triple rinse

with a compatible solvent (e.g., acetone or ethanol).[1]

Rinsate Disposal: Collect the first and second rinses into the Organic Acid Waste container

(Stream A).[1]

Solid Waste: Dispose of the triple-rinsed glass vial in the glass waste bin. Contaminated

gloves and wipes go into the Hazardous Solid Waste bin (do not use regular trash).[1]

Protocol B: Bulk Waste (Expired or Surplus Reagent)
Applicable for: >50 mL of liquid acid.[1]

Container Selection: Use a High-Density Polyethylene (HDPE) or glass container.[1] Avoid

metal containers as the acid may corrode them over time.[1]

Labeling: Attach a hazardous waste tag immediately.[1]

Constituents: "4,4-Dimethyl-2-pentenoic acid, 95%".[1]

Hazard Checkboxes: Check "Corrosive" and "Toxic".[1]

pH: Mark "< 2".

Storage: Place the waste container in secondary containment (polypropylene tray) inside a

corrosive storage cabinet until pickup. Do not store with cyanide or sulfide wastes.[1]

Protocol C: Spill Cleanup Workflow
Applicable for: Spills outside of a fume hood.[1]

1. Assess Volume & Location

2. Evacuate & VentilateLarge Spill (>100mL)

3. Don PPE
(Goggles, Nitrile Gloves, Lab Coat)

Small Spill (<100mL) 4. Containment
(Use Spill Pillows/Socks)

5. Absorption
(Use Clay, Vermiculite, or Acid Binder)

6. Disposal
(Sweep into Bag -> Label as Haz Waste)

Click to download full resolution via product page
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Figure 2: Operational workflow for responding to a 4,4-Dimethyl-2-pentenoic acid spill.

Critical Note on Neutralization: While sodium bicarbonate (baking soda) can neutralize the acid,

the reaction generates

gas and foam.[1] For 4,4-Dimethyl-2-pentenoic acid, absorption is preferred over
neutralization for spills to prevent spreading the contamination via foam.[1] Use an inert
absorbent (vermiculite or clay).[1]

Regulatory Compliance (US Focus)
RCRA Classification:

D002 (Corrosivity): This is the primary waste code.[1] The pure substance and

concentrated solutions have a pH < 2.[1]

D001 (Ignitability): Not applicable for the pure substance (Flash point > 60°C), but

applicable if mixed with flammable solvents (e.g., acetone rinsate).[1]

Sewer Disposal:Strictly Prohibited. Do not pour down the drain.[1] This compound is toxic to

aquatic life and can damage plumbing infrastructure.[1]

Destruction Method: The ultimate disposal method by the waste vendor will be High-

Temperature Incineration.[1] This ensures complete destruction of the organic carbon

backbone.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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